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Compound of Interest

Compound Name: Selnoflast calcium

Cat. No.: B15610817 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Selnoflast calcium is not publicly available.

This guidance is based on general safety protocols for handling potentially water-reactive and

hazardous solid chemical compounds in a research laboratory setting. Researchers must

always consult with their institution's Environmental Health and Safety (EHS) department for a

full risk assessment before handling any new chemical.

Selnoflast is an orally active, potent, selective, and reversible small molecule NLRP3

inflammasome inhibitor.[1][2][3] The calcium salt form is available for research purposes.[1]

Given the lack of specific safety data, a cautious approach assuming potential reactivity and

toxicity is mandatory.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling Selnoflast calcium.
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Body Part
Personal Protective

Equipment

Specifications and Use

Cases

Eyes/Face
Safety Goggles and Face

Shield

Always wear chemical splash

goggles. A face shield is

required when there is a risk of

explosion, splash, or highly

exothermic reaction.[4]

Hands Chemical-Resistant Gloves

Nitrile gloves are suitable for

incidental contact with small

quantities.[4][5] For larger

quantities or prolonged

handling, heavier chemical-

resistant gloves (e.g.,

neoprene) or double gloving is

recommended.[5] Always

inspect gloves before use and

dispose of them properly after

handling.

Body
Flame-Resistant Laboratory

Coat

A flame-resistant lab coat (e.g.,

Nomex) must be worn, fully

buttoned, to protect against

potential ignition of reactive

materials.[4][5]

Clothing
Full-Length Pants and Closed-

Toe Shoes

Wear long pants and closed-

toe, solid-top shoes to ensure

no skin is exposed.[4][5]

Respiratory NIOSH-Approved Respirator

Use a NIOSH-approved

respirator if there is a risk of

inhaling dust, especially when

handling the powder outside of

a certified fume hood or glove

box.
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Operational Plan: Safe Handling Workflow
Handling of Selnoflast calcium, assumed to be a potentially reactive solid, requires a

controlled environment to prevent contact with moisture and to contain any potential hazards.

All work with open systems must be conducted within a properly functioning chemical fume

hood or a glove box under an inert atmosphere.[6][7]
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Workflow for Safe Handling of Selnoflast Calcium
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Figure 1: A generalized workflow for the safe handling of potentially reactive solid chemicals.
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Disposal Plan
All waste materials generated from handling Selnoflast calcium must be treated as hazardous

waste.[8]

Solid Waste:

Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a

dedicated, clearly labeled hazardous waste container.

Do not mix with other waste streams.[8]

Liquid Waste:

If dissolved in a solvent, collect the solution in a compatible, sealed, and clearly labeled

hazardous waste container.

Reaction mixtures containing Selnoflast calcium must be carefully quenched as part of the

experimental procedure before being collected for waste disposal.[9] If you are unsure how

to safely quench the reaction, consult your institution's EHS department.[9]

Empty Containers:

Empty containers that held Selnoflast calcium should be treated as hazardous waste and

not be repurposed.[8][10]

Do not attempt to rinse the container unless following a specific EHS-approved procedure for

decontamination.[9] The rinsate must be collected as hazardous waste.[8]

Label the empty container with a hazardous waste tag and request pickup through your

institution's EHS department.[9]

Spill Cleanup:

In case of a spill, do not use water or combustible materials like paper towels for cleanup.[8]

Cover the spill with a non-combustible, inert material such as dry sand or powdered lime.[11]
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Use non-sparking tools to collect the absorbed material and place it into a sealed container

for hazardous waste disposal.[8]

Evacuate the area and contact your institution's EHS for any large or unmanageable spills.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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